5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde

• Molecular Formula: C11H7FINO
• Molecular Weight: 315.08 g/mol
• IUPAC Name: 5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde
• InChI: InChI=1S/C11H7FINO/c12-9-4-2-1-3-8(9)11-10(13)7(6-15)5-14-11/h1-6,14H
• InChI Key: LNQGUXJJBSIKJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C(=CN2)C=O)I)F

Description

5-(2-fluorophenyl)-4-iodo-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H7FINO and its molecular weight is 315.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde (2.0 g) was dissolved in N,N-dimethylformamide (60 mL), N-iodosuccinimide (2.38 g) was added and the mixture was stirred at for 12 hr. Water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The extract was washed successively with a saturated aqueous sodium hydrogencarbonate solution, a 3% aqueous potassium hydrogensulfate solution and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=7:3→1:1) to give the title compound as a pale-brown powder (yield 450 mg, 14%).